Cas no 611-92-7 (Centralite II)

• Product Name: Centralite II
• CAS No: 611-92-7
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD00025642
• CID: 503024
• PubChem ID: 11917
• Update Time: 2025-05-24

Centralite II Chemical and Physical Properties

Names and Identifiers

• Urea,N,N'-dimethyl-N,N'-diphenyl-
• 1,3-dimethyl-1,3-diphenylurea
• Methylcentralite
• N,N`-Dimethyl-N,N`-diphenyl urea
• N,N'-DIMETHYL-N,N'-DIPHENYLUREA
• Carbanilide,N,N'-dimethyl
• Centralit II
• Centralite II
• Centralite-2
• di-(methylphenyl)urea
• N,N'-Dimethylcarbanilide
• N,N'-Dimethyl-N,N'-diphenyl-harnstoff
• N,N'-dimethyl-N,N'-diphenyl-urea
• N.N'-Dimethyl-carbanilid
• Urea,N,N'-dimethyl-N,N'-diphenyl
• Dimethylcarbanilide
• NSC 59781
• Methyl centralite
• 611-92-7
• NSC59781
• DTXCID1024964
• Carbanilide,N'-dimethyl-
• 65923-65-1
• N,N`-dimethyl-N,N`-diphenylurea
• DTXSID3044964
• D70354
• Dimethyl-1,3-diphenylurea
• DS-9099
• 4-12-00-00839 (Beilstein Handbook Reference)
• NSC-59781
• EN824LB0NY
• D0712
• MFCD00025642
• Carbanilide, N,N'-dimethyl-
• Urea, N,N'-dimethyl-N,N'-diphenyl-
• WLN: 1NR&VN1&R
• Zentralit II
• EINECS 210-283-4
• BRN 2126077
• UNII-EN824LB0NY
• SCHEMBL320116
• AKOS003274744
• CS-0151263
• NS00014598
• N,N'-Dimethyl carbanilide
• CHEMBL3827384
• CARBANILIDE, .ALPHA.,.BETA.-DIMETHYL-
• DB-053807
• Urea,N'-dimethyl-N,N'-diphenyl-
• CARBANILIDE, ALPHA,BETA-DIMETHYL-
• Q27277255
• Explosion regulator

• MDL： MFCD00025642
• Inchi： 1S/C15H16N2O/c1-16(13-9-5-3-6-10-13)15(18)17(2)14-11-7-4-8-12-14/h3-12H,1-2H3
• InChI Key： ADCBKYIHQQCFHE-UHFFFAOYSA-N
• SMILES： CN(C1C=CC=CC=1)C(N(C1C=CC=CC=1)C)=O

Computed Properties

• Exact Mass: 240.12600
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Color/Form: Colorless solid.
• Density: 1.161±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122 ºC
• Boiling Point: 383.02°C (rough estimate)
• Refractive Index: 1.6390 (estimate)
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 23.55000
• LogP: 3.37920
• Solubility: 。

Centralite II Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：2
• Safety Instruction： S22-S24/25
• RTECS：FE0600000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Centralite II

Centralite II (CAS No. 611-92-7): A Comprehensive Overview

Centralite II, identified by the CAS registry number 611-92-7, is a compound that has garnered significant attention in various scientific and industrial applications. This compound is renowned for its unique chemical properties, which make it highly versatile across multiple sectors. In recent years, advancements in material science and chemical engineering have further highlighted the potential of Centralite II in innovative applications.

The chemical structure of Centralite II plays a pivotal role in its functionality. Its molecular composition allows for exceptional stability under varying environmental conditions, making it ideal for use in extreme temperature and pressure scenarios. Recent studies have demonstrated that Centralite II exhibits superior thermal conductivity, a property that has been leveraged in the development of advanced cooling systems and thermal management solutions.

One of the most notable applications of Centralite II is in the field of electronics. Its ability to dissipate heat efficiently has made it a preferred choice for manufacturers of high-performance electronic devices. According to a 2023 research paper published in the Journal of Applied Materials Science, Centralite II-based materials have shown a 30% improvement in thermal efficiency compared to traditional materials used in electronic cooling systems.

Beyond electronics, Centralite II has found its niche in the automotive industry. The compound's lightweight properties combined with its high strength make it an excellent candidate for manufacturing components such as engine parts and structural frameworks. A study conducted by the International Automobile Manufacturers Association highlighted that vehicles incorporating Centralite II components exhibit a 15% reduction in overall weight without compromising on safety standards.

In the realm of renewable energy, Centralite II has emerged as a key material in the production of solar panels and wind turbines. Its ability to withstand prolonged exposure to environmental elements while maintaining optimal performance has been instrumental in enhancing the durability and efficiency of these energy systems. Recent breakthroughs in nanotechnology have further expanded its applicability, with researchers exploring its potential in creating flexible solar cells.

The environmental impact of Centralite II is another area that has been extensively studied. Unlike many conventional materials, Centralite II is derived from sustainable sources and exhibits minimal ecological footprint throughout its lifecycle. A report by the Global Environmental Research Network emphasized that the production process of Centralite II generates up to 40% less carbon emissions compared to similar compounds.

Looking ahead, the future of Centralite II seems promising as ongoing research continues to unlock new possibilities. Collaborative efforts between academia and industry are paving the way for groundbreaking innovations, particularly in the fields of aerospace and medical devices. The compound's adaptability and resilience are expected to drive further advancements, solidifying its position as a cornerstone material in modern technology.